Cas no 5693-85-6 (Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-)

Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]- structure
5693-85-6 structure
Product Name:Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
CAS No:5693-85-6
MF:C12H17N3O4S
MW:299.346081495285
CID:347276
PubChem ID:71444406
Update Time:2025-04-19

Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Pentanediamide, 2-[[(4-methylphenyl)sulfonyl]amino]-
    • 2-[(4-methylphenyl)sulfonylamino]pentanediamide
    • DTXSID20853191
    • 5693-85-6
    • N~2~-(4-Methylbenzene-1-sulfonyl)glutamamide
    • Inchi: 1S/C12H17N3O4S/c1-8-2-4-9(5-3-8)20(18,19)15-10(12(14)17)6-7-11(13)16/h2-5,10,15H,6-7H2,1H3,(H2,13,16)(H2,14,17)
    • InChI Key: WWRTUIXLUDPODC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C(N)=O)CCC(N)=O)(=O)=O

Computed Properties

  • Exact Mass: 299.09411
  • Monoisotopic Mass: 299.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 132.35
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